Cas no 893356-36-0 (7-fluoro-2-3-(morpholin-4-yl)propyl-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-fluoro-2-3-(morpholin-4-yl)propyl-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 893356-36-0
• MF: C₂₃H₂₂FN₃O₄
• MW: 423.4368891716
• CID: 6245251
• PubChem ID: 4969943
• Update Time: 2025-06-09

7-fluoro-2-3-(morpholin-4-yl)propyl-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2-3-(morpholin-4-yl)propyl-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• AKOS002317000
• 7-fluoro-2-(3-morpholinopropyl)-1-(pyridin-3-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• 7-fluoro-2-(3-morpholin-4-ylpropyl)-1-pyridin-3-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• AKOS016322401
• 893356-36-0
• F1845-0636

• Inchi： 1S/C23H22FN3O4/c24-16-4-5-18-17(13-16)21(28)19-20(15-3-1-6-25-14-15)27(23(29)22(19)31-18)8-2-7-26-9-11-30-12-10-26/h1,3-6,13-14,20H,2,7-12H2
• InChI Key： PBMWWPLUZCSITR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C1=C(C(N(CCCN3CCOCC3)C1C1C=NC=CC=1)=O)O2)=O

Computed Properties

• Exact Mass: 423.15943435g/mol
• Monoisotopic Mass: 423.15943435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72Ų

Additional information on 7-fluoro-2-3-(morpholin-4-yl)propyl-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Research Brief on 7-fluoro-2-3-(morpholin-4-yl)propyl-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 893356-36-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 7-fluoro-2-3-(morpholin-4-yl)propyl-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 893356-36-0) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and potential clinical implications.

The compound, characterized by its unique chromenopyrrole-3,9-dione scaffold, has garnered attention due to its potent inhibitory effects on specific kinase targets implicated in cancer and inflammatory diseases. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have elucidated its mechanism of action, demonstrating high selectivity and efficacy in preclinical models.

Key synthetic routes for 893356-36-0 involve multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and fluorination strategies to introduce the 7-fluoro substituent. Optimization of these synthetic pathways has improved yield and purity, facilitating further pharmacological evaluation. Computational modeling studies have also provided insights into the compound's binding interactions with target proteins, supporting structure-activity relationship (SAR) analyses.

Pharmacological assessments reveal that 7-fluoro-2-3-(morpholin-4-yl)propyl-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione exhibits nanomolar potency against kinases such as PI3K and mTOR, which are critical in oncogenic signaling pathways. In vivo studies using xenograft models have shown significant tumor growth inhibition with minimal off-target effects, suggesting a favorable therapeutic window. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized in rodent models.

Emerging research also explores the compound's potential in combination therapies. For instance, synergistic effects have been observed when co-administered with immune checkpoint inhibitors, enhancing antitumor immune responses. These findings position 893356-36-0 as a candidate for further clinical development, particularly in precision oncology.

Despite these promising results, challenges remain, including the need for scalable synthesis and comprehensive toxicology studies. Future research directions may focus on derivatization to optimize pharmacokinetic properties and expand therapeutic indications. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 7-fluoro-2-3-(morpholin-4-yl)propyl-1-(pyridin-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione represents a compelling example of rational drug design in chemical biology. Its multifaceted pharmacological profile and robust preclinical data underscore its potential as a next-generation therapeutic agent. Continued investigation will be essential to fully realize its clinical benefits.